5-(Propan-2-yl)oxolan-2-ol

• CAS No.: 89079-90-3
• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: 5-propan-2-yloxolan-2-ol
• InChI: InChI=1S/C7H14O2/c1-5(2)6-3-4-7(8)9-6/h5-8H,3-4H2,1-2H3
• InChI Key: UMZQIMQQHUXUPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(O1)O

Description

5-(Propan-2-yl)oxolan-2-ol is a cyclic ether derivative featuring a tetrahydrofuran (oxolane) ring substituted with a hydroxyl (-OH) group at position 2 and an isopropyl (propan-2-yl) group at position 4.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 5-(Propan-2-yl)oxolan-2-ol to structurally related compounds, focusing on key functional groups, molecular properties, and biological relevance.

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Unique Properties/Applications
5-(Propan-2-yl)oxolan-2-ol	Oxolane ring, -OH at C2, isopropyl at C5	~158.23 (estimated)	Enhanced lipophilicity; potential chiral synthesis applications
3-(Prop-2-en-1-yl)oxolan-3-ol	Oxolane ring, -OH at C3, allyl group at C3	~128.17	Higher reactivity due to allyl group; used in enzyme-catalyzed reactions
5-(Oxolan-2-yl)oxolane-2-carboxylic acid	Two oxolane rings, -COOH at C2	~216.23	Distinct biological activity; lower solubility in polar solvents
(2R)-2-(Oxolan-3-yl)propan-1-ol	Oxolane ring, -OH at C1, chiral center	~130.18	Stereospecific interactions; applications in asymmetric synthesis
5-(Propan-2-yl)pyrrolidin-3-ol	Pyrrolidine ring, -OH at C3, isopropyl at C5	~145.21	Bioactive scaffold in medicinal chemistry

Key Findings from Comparative Analysis:

Substitution Patterns Dictate Reactivity :

• The position of the hydroxyl group on the oxolane ring significantly impacts reactivity. For example, 3-(Prop-2-en-1-yl)oxolan-3-ol undergoes faster oxidation due to the allyl group’s electron-withdrawing effects, whereas 5-(Propan-2-yl)oxolan-2-ol likely exhibits greater steric hindrance, slowing nucleophilic attacks at C2.
• The isopropyl group in 5-(Propan-2-yl)oxolan-2-ol enhances lipophilicity compared to simpler oxolane derivatives like (2R)-2-(Oxolan-3-yl)propan-1-ol , making it more suitable for membrane permeability in drug design.

Biological Activity Profiles :

• Pyrrolidine analogs like 5-(Propan-2-yl)pyrrolidin-3-ol show higher bioactivity in targeting neurotransmitter receptors, whereas oxolane derivatives are more commonly used as chiral auxiliaries or solvents.

Synthetic Versatility :

• Carboxylic acid derivatives (e.g., 5-(Oxolan-2-yl)oxolane-2-carboxylic acid ) are preferred for coupling reactions, while hydroxylated oxolanes like 5-(Propan-2-yl)oxolan-2-ol may serve as intermediates in glycosylation or esterification processes.